Cas no 140927-13-5 (Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 140927-13-5
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• MDL: MFCD14581715
• CID: 64649
• PubChem ID: 15669551
• Update Time: 2025-11-02

Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 5-oxo-, phenylmethyl ester
• 5-Oxo-2-azabicyclo[2.2.1]heptane-2-carboxylic Acid Phenylmethyl Ester
• benzyl 5-oxo-2aza-bicyclo[2.2.1]heptance-2-carboxylate
• (1R,4R)-benzyl 5-oxo-2-azabicyclo[2.2.1]heptanes-2-carboxylate
• 2-(carbobenzyloxy)-2-azabicyclo[2.2.1]heptan-5-one
• N-(benzyloxycarbonyl)-2-azabicyclo[2.2.1]heptan-5-one
• QC-1275
• (1R,4R)-benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 5-Oxo-2-aza-bicyclo[2.2.1]heptane-2-carboxylic acid benzyl ester
• Benzyl 5-oxo-2-aza-bicyclo[2.2.1]heptance-2-carboxylate
• GKBNRJQNBQXKON-UHFFFAOYSA-N
• benzyl5-oxo-2aza-bicyclo[2.2.1]heptance-2-carboxylate
• FCH2793604
• EN000752
• AX8167499
• AB0033206
• X6684
• A3043
• benzyl 5-oxo-2aza-bicyclo[2.2.1]heptance-
• 2-Cbz-2-azabicyclo[2.2.1]heptan-5-one
• Benzyl5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• AMY24851
• SY240539
• DTXSID10576625
• EN300-1660886
• SCHEMBL927563
• FT-0655448
• SB33352
• AS-31174
• AKOS015918136
• 140927-13-5
• MFCD17976821
• 1400808-09-4
• CS-0060539
• DB-100896

• MDL： MFCD14581715
• Inchi： 1S/C14H15NO3/c16-13-7-12-6-11(13)8-15(12)14(17)18-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： GKBNRJQNBQXKON-UHFFFAOYSA-N
• SMILES： O=C1CC2CC1CN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 245.10500
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 46.6

Experimental Properties

• Density: 1.284
• Boiling Point: 402.515°C at 760 mmHg
• Flash Point: 197.234°C
• Refractive Index: 1.594
• PSA: 46.61000
• LogP: 1.92440

Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate

Comprehensive Overview of Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 140927-13-5)

Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate (CAS No. 140927-13-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This bicyclic structure, featuring a lactam (5-oxo-2-azabicyclo) core, is pivotal in the design of bioactive molecules. Its unique scaffold is often explored for its potential in drug discovery, particularly in targeting enzymes or receptors requiring rigid, conformationally constrained ligands. Researchers frequently investigate its derivatives for applications in central nervous system (CNS) drug development, owing to its ability to mimic natural peptide backbones.

The compound’s benzyl ester moiety enhances its solubility and reactivity, making it a versatile intermediate in multi-step syntheses. Recent trends in green chemistry have also spurred interest in optimizing its production using eco-friendly catalysts or solvent-free conditions. Questions like "How to synthesize Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate?" or "What are the applications of bicyclic lactams in medicine?" are commonly searched, reflecting its relevance in academic and industrial settings. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing its purity and stability.

In the context of AI-driven drug discovery, Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate serves as a case study for computational modeling. Molecular docking simulations predict its interactions with biological targets, accelerating lead optimization. Additionally, its structural similarity to proline derivatives has prompted studies on its role in peptidomimetics, a hot topic in biotechnology forums. The compound’s chirality further adds complexity, with enantioselective synthesis methods being a frequent subject of patent filings.

From a commercial perspective, suppliers often highlight its use in high-value fine chemicals and custom synthesis services. Regulatory compliance, such as REACH or GMP standards, is emphasized to meet global demand. Environmental and safety data sheets (SDS) for CAS No. 140927-13-5 are meticulously maintained, addressing concerns about handling and storage—a priority for laboratories adhering to OSHA guidelines.

Emerging discussions link bicyclic frameworks like this to antibiotic resistance research, where novel scaffolds are urgently needed. Its potential as a protease inhibitor or neurological modulator aligns with trending searches on "next-generation therapeutics." Collaborative efforts between academia and pharma giants continue to explore its derivatives, as evidenced by recent publications in journals like ACS Medicinal Chemistry Letters.

In summary, Benzyl 5-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate exemplifies the intersection of synthetic innovation and biomedical application. Its adaptability to catalysis, asymmetric synthesis, and drug design ensures its prominence in contemporary chemistry. For researchers querying "CAS 140927-13-5 suppliers" or "bicyclic lactam reactivity," this compound remains a cornerstone of cutting-edge investigation.